Cas no 83889-95-6 (2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-dione)

2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-dione structure
83889-95-6 structure
Product Name:2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-dione
CAS No:83889-95-6
Molecular Formula:C14H10O4
Molecular Weight:242.2268
CID:1813786
PubChem ID:150068

2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-dione Properties

Names and Identifiers

    • 2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-dione
    • 2-(1-Hydroxyethyl)naphtho(2,3-b)furan-4,9-dione
    • Naphtho(2,3-b)furan-4,9-dione, 2-(1-hydroxyethyl)-
    • naphtho[2,3-b]furan-4,9-dione, 2-(1-hydroxyethyl)-
    • 2-(1-hydroxyethyl)benzo[f][1]benzofuran-4,9-dione
    • SAXKEWRSGLPYPB-UHFFFAOYSA-N
    • E80314
    • CHEMBL294323
    • 83889-95-6
    • 2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-quinone
    • SCHEMBL1887185
    • DTXSID601004021
    • InChIKey: SAXKEWRSGLPYPB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H10O4/c1-7(15)11-6-10-12(16)8-4-2-3-5-9(8)13(17)14(10)18-11/h2-7,15H,1H3
    • SMILES: CC(C1=CC2=C(O1)C(=O)C3=CC=CC=C3C2=O)O

Computed Properties

  • Exact Mass: 242.05790880g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 242.05790880g/mol
  • Heavy Atom Count: 18
  • Complexity: 378
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.5Ų

2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-dione Related Literature

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